Cas no 2097966-88-4 (6-(4-Butylcyclohexyl)pyrimidin-4-ol)

6-(4-Butylcyclohexyl)pyrimidin-4-ol is a substituted pyrimidine derivative featuring a butylcyclohexyl group at the 6-position. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, serving as a potential intermediate for pharmaceuticals or agrochemicals. The cyclohexyl moiety enhances lipophilicity, which may improve membrane permeability in bioactive applications. The hydroxyl group at the 4-position offers a reactive site for further functionalization, enabling derivatization into more complex structures. Its well-defined stereochemistry, influenced by the butylcyclohexyl substituent, may also contribute to selective interactions in chiral environments. Suitable for research applications requiring rigid, hydrophobic scaffolds with modifiable reactivity.
6-(4-Butylcyclohexyl)pyrimidin-4-ol structure
2097966-88-4 structure
Product Name:6-(4-Butylcyclohexyl)pyrimidin-4-ol
CAS No:2097966-88-4
MF:C14H22N2O
MW:234.337283611298
CID:5056122
Update Time:2025-06-13

6-(4-Butylcyclohexyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 6-(4-butylcyclohexyl)pyrimidin-4-ol
    • 4-(4-butylcyclohexyl)-1H-pyrimidin-6-one
    • 6-(4-Butylcyclohexyl)pyrimidin-4-ol
    • Inchi: 1S/C14H22N2O/c1-2-3-4-11-5-7-12(8-6-11)13-9-14(17)16-10-15-13/h9-12H,2-8H2,1H3,(H,15,16,17)
    • InChI Key: DHMILBVJBULBIR-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C2CCC(CCCC)CC2)N=CN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 325
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.5

6-(4-Butylcyclohexyl)pyrimidin-4-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B271391-100mg
6-(4-butylcyclohexyl)pyrimidin-4-ol
2097966-88-4
100mg
$ 95.00 2022-06-07
TRC
B271391-500mg
6-(4-butylcyclohexyl)pyrimidin-4-ol
2097966-88-4
500mg
$ 320.00 2022-06-07
TRC
B271391-1g
6-(4-butylcyclohexyl)pyrimidin-4-ol
2097966-88-4
1g
$ 475.00 2022-06-07
Life Chemicals
F1967-3748-0.25g
6-(4-butylcyclohexyl)pyrimidin-4-ol
2097966-88-4 95%+
0.25g
$302.0 2023-09-06
Life Chemicals
F1967-3748-0.5g
6-(4-butylcyclohexyl)pyrimidin-4-ol
2097966-88-4 95%+
0.5g
$318.0 2023-09-06
Life Chemicals
F1967-3748-1g
6-(4-butylcyclohexyl)pyrimidin-4-ol
2097966-88-4 95%+
1g
$335.0 2023-09-06
Life Chemicals
F1967-3748-2.5g
6-(4-butylcyclohexyl)pyrimidin-4-ol
2097966-88-4 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F1967-3748-5g
6-(4-butylcyclohexyl)pyrimidin-4-ol
2097966-88-4 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F1967-3748-10g
6-(4-butylcyclohexyl)pyrimidin-4-ol
2097966-88-4 95%+
10g
$1407.0 2023-09-06

Additional information on 6-(4-Butylcyclohexyl)pyrimidin-4-ol

Research Brief on 6-(4-Butylcyclohexyl)pyrimidin-4-ol (CAS: 2097966-88-4): Recent Advances and Applications

The compound 6-(4-Butylcyclohexyl)pyrimidin-4-ol (CAS: 2097966-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanistic insights, as reported in recent academic literature and industry reports.

Recent studies have highlighted the role of 6-(4-Butylcyclohexyl)pyrimidin-4-ol as a promising scaffold in drug discovery, particularly in the development of kinase inhibitors. Its unique structural features, including the butylcyclohexyl moiety and the pyrimidin-4-ol core, contribute to its selective binding affinity towards specific kinase targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating aberrant signaling pathways in cancer cells, with IC50 values in the low micromolar range.

In addition to its anticancer potential, 6-(4-Butylcyclohexyl)pyrimidin-4-ol has shown promise in the treatment of inflammatory and autoimmune diseases. A recent preclinical study reported its ability to suppress pro-inflammatory cytokine production by targeting key enzymes in the NF-κB pathway. The compound's pharmacokinetic properties, including its metabolic stability and oral bioavailability, were also evaluated, suggesting its suitability for further development as an oral therapeutic agent.

The synthesis of 6-(4-Butylcyclohexyl)pyrimidin-4-ol has been optimized in recent years to improve yield and purity. A 2022 patent application disclosed a novel catalytic method for its preparation, which reduces the formation of byproducts and enhances scalability. This advancement is expected to facilitate its broader use in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of 6-(4-Butylcyclohexyl)pyrimidin-4-ol. Issues such as off-target effects and potential toxicity profiles require further investigation. Ongoing research is focused on structural modifications to enhance selectivity and reduce adverse effects, as well as exploring combination therapies to maximize therapeutic outcomes.

In conclusion, 6-(4-Butylcyclohexyl)pyrimidin-4-ol represents a versatile and pharmacologically active compound with broad applications in drug discovery. Continued research into its mechanisms of action and optimization of its chemical properties will be critical for its successful transition from bench to bedside.

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm